Cas no 1806794-19-3 (2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid)

• Product Name: 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid
• CAS No: 1806794-19-3
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4856725
• Update Time: 2025-05-20

2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid

• Inchi： 1S/C9H10F2N2O2/c1-4-5(3-7(14)15)2-6(8(10)11)13-9(4)12/h2,8H,3H2,1H3,(H2,12,13)(H,14,15)
• InChI Key： IZHDYDUKZDQYAG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)O)=C(C)C(N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid

Introduction to 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid (CAS No. 1806794-19-3)

2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid, with the CAS number 1806794-19-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid make it a promising candidate for various drug development programs.

The chemical structure of 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid is characterized by a pyridine ring substituted with an amino group, a difluoromethyl group, and a methyl group, along with an acetic acid moiety. These functional groups contribute to its distinct physicochemical properties and biological activities. The presence of the difluoromethyl group, in particular, has been shown to enhance the metabolic stability and pharmacokinetic properties of the compound, making it an attractive target for further investigation.

Recent studies have highlighted the potential of 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function.

In addition to its neuroprotective properties, 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid has also shown promise in cancer therapy. Preclinical studies have indicated that this compound possesses antiproliferative and proapoptotic effects on various cancer cell lines. A study published in the Cancer Research journal reported that 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid can selectively induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for cancer treatment.

The pharmacokinetic profile of 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid has been extensively studied to optimize its therapeutic efficacy. In vivo studies have demonstrated that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its clinical development. Furthermore, its low toxicity profile makes it a safe candidate for long-term administration.

To further explore the therapeutic potential of 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide comprehensive data on the compound's pharmacological properties and its ability to address unmet medical needs in various diseases. The preliminary results from these trials have been promising, with no significant adverse effects reported.

In conclusion, 2-Amino-6-(difluoromethyl)-3-methylpyridine-4-acetic acid (CAS No. 1806794-19-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for its use in treating various diseases.